Cas no 1214351-87-7 (2-Methyl-3-(trifluoromethyl)mandelic acid)

• Product Name: 2-Methyl-3-(trifluoromethyl)mandelic acid
• CAS No: 1214351-87-7
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 4791544
• Update Time: 2025-08-02

2-Methyl-3-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(trifluoromethyl)mandelic acid
• 2-Methyl-3-(trifluoromethyl)mandelic acid

• Inchi： 1S/C10H9F3O3/c1-5-6(8(14)9(15)16)3-2-4-7(5)10(11,12)13/h2-4,8,14H,1H3,(H,15,16)
• InChI Key： JTLMGLJYFQKVCE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C(C(=O)O)O)=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5

Additional information on 2-Methyl-3-(trifluoromethyl)mandelic acid

2-Methyl-3-(trifluoromethyl)mandelic acid (CAS No. 1214351-87-7): Properties, Applications, and Market Insights

2-Methyl-3-(trifluoromethyl)mandelic acid (CAS No. 1214351-87-7) is a specialized fluorinated mandelic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and methyl substitutions, exhibits remarkable chemical properties that make it valuable for synthetic applications. The presence of the trifluoromethyl group (-CF3) enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, the demand for fluorinated organic compounds has surged due to their widespread use in medicinal chemistry. Researchers are particularly interested in 2-Methyl-3-(trifluoromethyl)mandelic acid as a building block for chiral intermediates, which are essential in the synthesis of enantiomerically pure drugs. The compound's ability to influence biological activity and pharmacokinetic profiles has made it a subject of numerous studies, especially in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

The synthesis of 2-Methyl-3-(trifluoromethyl)mandelic acid typically involves asymmetric hydrogenation or enzymatic resolution techniques to achieve high enantiomeric purity. Its stereochemical properties are crucial for applications in catalysis and material science, where precise molecular configurations are required. Additionally, the compound's stability under various conditions makes it suitable for use in high-performance liquid chromatography (HPLC) as a chiral selector or derivatizing agent.

From a commercial perspective, 2-Methyl-3-(trifluoromethyl)mandelic acid is increasingly sought after by fine chemical manufacturers and contract research organizations (CROs). The growing emphasis on green chemistry and sustainable synthesis has further driven innovations in its production processes, with a focus on minimizing waste and improving yield. Market analysts predict steady growth for this compound, particularly in regions with robust pharmaceutical R&D ecosystems, such as North America, Europe, and Asia-Pacific.

One of the most frequently asked questions about 2-Methyl-3-(trifluoromethyl)mandelic acid revolves around its solubility and reactivity in different solvents. Studies indicate that it demonstrates moderate solubility in polar organic solvents like ethanol and acetonitrile, while being less soluble in non-polar solvents. This property is leveraged in purification and formulation processes, ensuring optimal performance in downstream applications.

Another area of interest is the compound's role in peptide synthesis and bioconjugation. Its carboxylic acid functionality allows for efficient coupling with amines, making it a versatile linker in the design of targeted drug delivery systems. Recent advancements in proteomics and chemical biology have further highlighted its potential as a tool for studying protein-ligand interactions.

Environmental and regulatory considerations also play a key role in the adoption of 2-Methyl-3-(trifluoromethyl)mandelic acid. While it is not classified as a hazardous substance, proper handling and disposal protocols are recommended to ensure workplace safety. Regulatory bodies such as the FDA and EMA have guidelines for the use of fluorinated compounds in pharmaceuticals, which manufacturers must adhere to during product development.

In conclusion, 2-Methyl-3-(trifluoromethyl)mandelic acid (CAS No. 1214351-87-7) represents a cutting-edge solution for modern chemical challenges. Its unique structural features, combined with its broad applicability, position it as a valuable asset in both academic and industrial settings. As research continues to uncover new uses for this compound, its market relevance is expected to grow, solidifying its status as a key player in the fine chemicals landscape.